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Compound of Interest

Compound Name: Farrerol

Cat. No.: B1141493 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Farrerol is a natural flavanone predominantly isolated from Rhododendron species. It has

garnered significant scientific interest due to its diverse pharmacological activities, including

anti-inflammatory, antioxidant, and anti-tumor properties.[1][2] These characteristics make

farrerol a promising candidate for drug development and a valuable tool for in vitro research in

various fields, including immunology, oncology, and neurobiology. Accurate and reproducible in

vitro studies hinge on the correct preparation and handling of farrerol stock solutions. This

document provides detailed protocols and application notes for preparing farrerol stock

solutions to ensure consistency and reliability in experimental outcomes.

Physicochemical Properties of Farrerol
A foundational understanding of farrerol's chemical properties is crucial for its effective use in

experimental settings.

Property Value

Molecular Formula C₁₇H₁₆O₅

Molecular Weight 300.31 g/mol

Appearance Solid
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Solubility of Farrerol
Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock

solutions of farrerol for in vitro applications. While precise solubility limits are not extensively

documented, farrerol is readily soluble in DMSO. It is important to use anhydrous, cell culture-

grade DMSO to minimize contaminants and ensure the stability of the compound. Farrerol is
poorly soluble in aqueous solutions like phosphate-buffered saline (PBS).

Experimental Protocols
Protocol 1: Preparation of a 10 mM Farrerol Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for subsequent dilutions for various in vitro assays.

Materials:

Farrerol powder

Anhydrous, cell culture-grade Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or glass vials

Calibrated analytical balance

Sterile, filtered pipette tips

Vortex mixer

Procedure:

Calculate the required mass of Farrerol:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 300.31 g/mol = 3.0031 mg
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Weighing Farrerol:

In a sterile microcentrifuge tube, accurately weigh 3.0 mg of farrerol powder.

Dissolving in DMSO:

Add 1 mL of anhydrous, cell culture-grade DMSO to the tube containing the farrerol
powder.

Close the tube tightly and vortex thoroughly until the farrerol is completely dissolved. A

brief sonication in a water bath may aid in dissolution if necessary.

Storage of Stock Solution:

Aliquot the 10 mM farrerol stock solution into smaller, single-use volumes (e.g., 20-50 µL)

in sterile, amber microcentrifuge tubes to prevent repeated freeze-thaw cycles.

Clearly label the aliquots with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C or -80°C, protected from light. Studies on the stability of various

compounds in DMSO suggest that most are stable for extended periods when stored

under these conditions.[3][4]

Protocol 2: Preparation of Working Solutions in Cell
Culture Medium
This protocol outlines the dilution of the farrerol stock solution to the final desired

concentration in the cell culture medium.

Procedure:

Thaw the Stock Solution:

Thaw a single aliquot of the 10 mM farrerol stock solution at room temperature.

Prepare Dilutions:
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Perform serial dilutions of the stock solution in pre-warmed, complete cell culture medium

to achieve the final desired concentration.

Important: To avoid precipitation, add the farrerol stock solution to the culture medium and

mix immediately and thoroughly. Do not add the medium to the concentrated DMSO stock.

Final DMSO Concentration:

Ensure the final concentration of DMSO in the cell culture medium is kept to a minimum,

ideally ≤ 0.5% (v/v), to avoid solvent-induced cytotoxicity.

Vehicle Control:

Prepare a vehicle control by adding the same volume of DMSO (without farrerol) to an

equivalent volume of cell culture medium. This is crucial to differentiate the effects of

farrerol from any potential effects of the solvent.

Data Presentation: Effective Concentrations of
Farrerol in In Vitro Assays
The effective concentration of farrerol can vary significantly depending on the cell type and the

specific biological activity being investigated. The following table summarizes concentrations

reported in the literature for various in vitro assays.
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In Vitro Assay Cell Type
Effective
Concentration
Range

Reference

Anti-inflammatory Mesangial cells 40, 60, and 80 µM [5]

Antioxidant

Human Retinal

Pigment Epithelial

(ARPE) cells

5, 10, and 20 mg/L [6]

Cardiac Remodeling

Neonatal rat

cardiomyocytes and

fibroblasts

20 µM [7]

Inhibition of Cell

Proliferation

Vascular smooth

muscle cells
0.3, 3, and 30 µM [8]

Mandatory Visualizations
Experimental Workflow for Preparing Farrerol Stock and
Working Solutions
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Workflow for Farrerol Solution Preparation
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Caption: Workflow for the preparation of farrerol stock and working solutions.
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Signaling Pathways Modulated by Farrerol

Key Signaling Pathways Modulated by Farrerol
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Caption: Simplified diagram of key signaling pathways modulated by farrerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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